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Compound Focus: 2,6-Dimethylquinoline

CAS No.: 877-43-0

Cat. No.: S578971

Get Quote

Chemical Identity & Key Properties

The table below summarizes the fundamental identifying information and a key physical property for 2,6-

Dimethylquinoline.

Property Description

Chemical Name 2,6-Dimethylquinoline [1]

CAS Registry
Number

877-43-0 [1] [2]

Molecular Formula C₁₁H₁₁N [1] [2]

Molecular Weight 157.21 g/mol [1]

Vapor Pressure log₁₀(P) = A - (B / (T + C)) where A=4.03965, B=1735.613, C=-108.278 (T:
461.61 to 539.44 K) [2]

Sources for Safety Data Sheets

Although a full SDS was not directly available, the following suppliers are listed as having SDS documents

for 2,6-Dimethylquinoline (CAS 877-43-0) [1]. You can visit their websites to obtain the official
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documents.

Supplier Name SDS Link

Alfa-Aesar View / download SDS

Sigma-Aldrich View / download SDS

TCI View / download SDS

Research Context & Experimental Data

For a technical guide, it is crucial to understand the variability in the foundational in vivo toxicity data. An

analysis of historical rat acute oral toxicity (LD₅₀) studies reveals significant inherent variability [3].

Hazard Categorization Variability: When the same chemical was tested in multiple independent
studies, they resulted in the same hazard categorization only about 60% of the time on average

[3].
Margin of Uncertainty: Due to this biological and methodological variability, a quantitative margin of

uncertainty of ±0.24 log₁₀ (mg/kg) is associated with discrete rat acute oral LD₅₀ values. This means
a reported LD₅₀ of 100 mg/kg could reasonably range from ~57 to 174 mg/kg [3].

This workflow outlines the process of compiling and analyzing this data:
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How to Proceed

Obtain Official SDSs: Download the SDS documents from the supplier links above. These are the
most direct sources of safety, handling, and regulatory information.

Consult Chemical Databases: For additional toxicological and eco-toxicological data, you can
search the ECHA website [4] and other regulatory databases mentioned in the research [3].

Contextualize Findings: When reviewing or generating new toxicity data, use the provided margin of
uncertainty to realistically assess the results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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